1-Methyl-4-[2-(3-methyl-4-nitrophenoxy)ethyl]piperazine

• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol
• IUPAC Name: 1-methyl-4-[2-(3-methyl-4-nitrophenoxy)ethyl]piperazine
• InChI: InChI=1S/C14H21N3O3/c1-12-11-13(3-4-14(12)17(18)19)20-10-9-16-7-5-15(2)6-8-16/h3-4,11H,5-10H2,1-2H3
• InChI Key: ZSFOKJYVTQSSKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCN2CCN(CC2)C)[N+](=O)[O-]

Description

1-Methyl-4-[2-(3-methyl-4-nitrophenoxy)ethyl]piperazine is a useful research compound. Its molecular formula is C14H21N3O3 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(2-chloroethoxy)-2-methyl-1-nitrobenzene (2.1 g, 9.7 mmol), N-methylpiperazine (1.5 g, 15 mmol) and potassium carbonate (3.4 g, 0.025 mol) in N,N-dimethylformamide (15 mL) was stirred with heating at 70° C. for 18 h. Cooled to ambient temperature, the reaction mixture was poured into ice water, extracted with ethyl acetate. The organic layer was washed with water and brine, dried over sodium sulfate and concentrated. The residue was purified by chromatography on silica gel(dichloromethane/methanol) to afford 1-methyl-4-[2-(3-methyl-4-nitrophenoxy)ethyl]piperazine as solid (1.8 g, y. 64%).